2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C15H18N4O2S/c1-9(2)10-5-3-4-6-11(10)17-14(21)8-22-15-18-12(16)7-13(20)19-15/h3-7,9H,8H2,1-2H3,(H,17,21)(H3,16,18,19,20)
• InChI Key: FFFNABPPSRXCAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide is a compound that belongs to the class of pyrimidine derivatives. Pyrimidines are heterocyclic aromatic organic compounds similar to pyridine and are known for their wide range of biological activities.

Preparation Methods

The synthesis of 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the pyrimidine core, which is achieved through the condensation of appropriate aldehydes and amines.

Thioether Formation:

Acetamide Formation: The final step involves the acylation of the thioether intermediate with an acyl chloride or anhydride to form the desired acetamide.

Industrial production methods for this compound may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure settings.

Chemical Reactions Analysis

2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the carbonyl group to an alcohol.

Substitution: The amino group on the pyrimidine ring can undergo nucleophilic substitution reactions with electrophiles, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, methanol, and ethanol, as well as catalysts such as palladium on carbon for hydrogenation reactions.

Scientific Research Applications

2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide has several scientific research applications:

Medicinal Chemistry: The compound has shown promise as an antiviral agent, particularly against viruses like HIV and HBV.

Biological Research: Researchers are exploring the compound’s ability to inhibit specific enzymes and proteins involved in disease pathways, making it a valuable tool for studying cellular mechanisms.

Industrial Applications: The compound’s unique chemical properties make it suitable for use in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit the activity of enzymes like dihydrofolate reductase, which is crucial for DNA synthesis and cell proliferation. By binding to these targets, the compound disrupts essential cellular processes, leading to antiviral or anticancer effects .

Comparison with Similar Compounds

2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide can be compared with other pyrimidine derivatives such as:

Methotrexate: A well-known anticancer and immunosuppressive drug that inhibits dihydrofolate reductase.

Pemetrexed: Another anticancer drug that targets multiple enzymes involved in folate metabolism.

Lamivudine: An antiviral drug used to treat HIV and HBV infections.

The uniqueness of 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide lies in its specific chemical structure, which allows for distinct interactions with molecular targets, potentially leading to different therapeutic effects.